Cas no 478506-49-9 (D-Threose-2-13C)

D-Threose-2-13C is a stable isotope-labeled derivative of D-threose, where the carbon-2 position is enriched with 13C. This compound is valuable in metabolic studies, NMR spectroscopy, and isotopic tracing applications due to its high isotopic purity and well-defined labeling pattern. It serves as a precise tool for investigating carbohydrate metabolism and biochemical pathways.
D-Threose-2-13C structure
D-Threose-2-13C structure
Product Name:D-Threose-2-13C
CAS No:478506-49-9
MF:C4H8O4
MW:121.096576690674
CID:931468
PubChem ID:90472722
Update Time:2025-06-17

D-Threose-2-13C Chemical and Physical Properties

Names and Identifiers

    • d-[2-13c]threose
    • D-Threose-2-13C
    • (3S,4R)-(313C)oxolane-2,3,4-triol
    • 478506-49-9
    • DA-59496
    • Inchi: 1S/C4H8O4/c5-2-1-8-4(7)3(2)6/h2-7H,1H2/t2-,3+,4?/m1/s1/i3+1
    • InChI Key: FMAORJIQYMIRHF-QLUVSIKNSA-N
    • SMILES: O1C[C@H]([13C@@H](C1O)O)O

Computed Properties

  • Exact Mass: 121.04561357g/mol
  • Monoisotopic Mass: 121.04561357g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 69.92000
  • LogP: -1.94320

D-Threose-2-13C Pricemore >>

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$155.00 2023-05-17
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